Cas no 941921-10-4 (ethyl 3-{2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate)

• Product Name: ethyl 3-{2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate
• CAS No: 941921-10-4
• MF: C₂₄H₂₂N₄O₄
• MW: 430.455885410309
• CID: 5442312
• Update Time: 2025-07-20

ethyl 3-{2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ZIEJZKVNGGTAJK-UHFFFAOYSA-N
• ethyl 3-{2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate

• Inchi： 1S/C24H22N4O4/c1-3-32-24(31)18-5-4-6-19(13-18)25-22(29)15-27-11-12-28-21(23(27)30)14-20(26-28)17-9-7-16(2)8-10-17/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key： ZIEJZKVNGGTAJK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC(CN2C=CN3N=C(C4=CC=C(C)C=C4)C=C3C2=O)=O)=C1

Additional information on ethyl 3-{2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamido}benzoate

Comprehensive Overview of Ethyl 3-{2-[2-(4-Methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941921-10-4)

In the realm of pharmaceutical and organic chemistry, ethyl 3-{2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941921-10-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazolo[1,5-a]pyrazine core, is a subject of ongoing research in drug discovery and development. Its molecular architecture, featuring an ethyl benzoate moiety and a 4-methylphenyl group, makes it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 941921-10-4 is often searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its synthetic routes, pharmacological activities, and structure-activity relationships (SAR). Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for their therapeutic applications in oncology and inflammatory diseases. The integration of computational chemistry and high-throughput screening has further accelerated the exploration of this molecule.

One of the most frequently asked questions about ethyl 3-{2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate revolves around its solubility and stability under various conditions. These properties are critical for formulation scientists aiming to develop effective drug delivery systems. Additionally, the compound's metabolic profile and bioavailability are key considerations in preclinical studies, as they influence its efficacy and safety profiles.

From a synthetic perspective, the preparation of CAS No. 941921-10-4 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The use of green chemistry principles, such as catalytic methods and solvent optimization, has been emphasized to enhance the sustainability of its production. This aligns with the growing demand for environmentally friendly synthesis in the pharmaceutical industry.

In the context of drug design, the pyrazolo[1,5-a]pyrazine scaffold is notable for its versatility. It serves as a privileged structure in medicinal chemistry, enabling interactions with diverse biological targets. The 4-methylphenyl substituent in ethyl 3-{2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate contributes to its lipophilicity, which can be tailored to improve membrane permeability and target engagement.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, researchers are investigating how CAS No. 941921-10-4 might be used to address specific patient populations. This aligns with the broader trend toward precision therapeutics, where compounds are designed to target individualized molecular signatures.

Lastly, the analytical characterization of ethyl 3-{2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate is essential for quality control and regulatory compliance. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure purity and identity. These methods are also pivotal in troubleshooting synthetic challenges and optimizing reaction conditions.

In summary, ethyl 3-{2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamido}benzoate (CAS No. 941921-10-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a valuable subject for ongoing research, with implications for drug development and beyond.